Cas no 22506-61-2 (3H-2-Benzopyran-3-one,1,4-dihydro-6,7-dimethoxy-1-phenyl-)

3H-2-Benzopyran-3-one,1,4-dihydro-6,7-dimethoxy-1-phenyl- structure
22506-61-2 structure
Product Name:3H-2-Benzopyran-3-one,1,4-dihydro-6,7-dimethoxy-1-phenyl-
CAS No:22506-61-2
MF:C17H16O4
MW:284.306545257568
CID:281012
PubChem ID:276472
Update Time:2025-04-19

3H-2-Benzopyran-3-one,1,4-dihydro-6,7-dimethoxy-1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 3H-2-Benzopyran-3-one,1,4-dihydro-6,7-dimethoxy-1-phenyl-
    • 6,7-dimethoxy-1-phenyl-1,4-dihydroisochromen-3-one
    • 6,7-dimethoxy-1-phenyl-1,4-dihydro-3h-isochromen-3-one
    • AC1L5JWR
    • AC1Q6MGI
    • AG-J-84098
    • AR-1H0382
    • CTK4E9615
    • NSC124452
    • NSC-124452
    • 6,7-dimethoxy-1-phenyl-3,4-dihydro-1H-2-benzopyran-3-one
    • 22506-61-2
    • 6,7-Dimethoxy-1-phenylisochroman-3-one
    • DTXSID80298584
    • Inchi: 1S/C17H16O4/c1-19-14-8-12-9-16(18)21-17(11-6-4-3-5-7-11)13(12)10-15(14)20-2/h3-8,10,17H,9H2,1-2H3
    • InChI Key: RDKQNYXIAYRBDO-UHFFFAOYSA-N
    • SMILES: O1C(CC2C=C(C(=CC=2C1C1C=CC=CC=1)OC)OC)=O

Computed Properties

  • Exact Mass: 284.10488
  • Monoisotopic Mass: 284.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 364
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • Density: 1.204
  • Boiling Point: 468.9°Cat760mmHg
  • Flash Point: 209.5°C
  • Refractive Index: 1.574
  • PSA: 44.76
  • LogP: 2.89250
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